Cas no 2137578-87-9 (1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl)-)

• Product Name: 1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl)-
• CAS No: 2137578-87-9
• MF: C₁₃H₁₉F₃N₂
• MW: 260.298573732376
• CID: 5298112
• Update Time: 2025-06-10

1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• N1,N1-dipropyl-6-(trifluoromethyl)benzene-1,3-diamine
• 3-N,3-N-dipropyl-4-(trifluoromethyl)benzene-1,3-diamine
• 1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl)-

• Inchi： 1S/C13H19F3N2/c1-3-7-18(8-4-2)12-9-10(17)5-6-11(12)13(14,15)16/h5-6,9H,3-4,7-8,17H2,1-2H3
• InChI Key： PJIMVJBGMOBMRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1N(CCC)CCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 4
• Topological Polar Surface Area: 29.3

Additional information on 1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl)-

Introduction to 1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) (CAS No. 2137578-87-9)

1,3-Benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl), identified by the Chemical Abstracts Service Number (CAS No.) 2137578-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic diamines, characterized by its benzene core substituted with amine functional groups and a trifluoromethyl group at the para position. The presence of propyl groups at the 3-position of the benzene ring further enhances its structural complexity and potential biological activity.

The synthesis and application of 1,3-benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) have been explored in various contexts, particularly in the development of novel therapeutic agents and crop protection chemicals. The unique structural features of this compound make it a valuable intermediate in organic synthesis, enabling the creation of more complex molecules with tailored properties. Recent advancements in medicinal chemistry have highlighted its potential as a precursor for drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.

In recent years, researchers have been increasingly interested in the pharmacological properties of aromatic diamines due to their ability to interact with biological targets such as enzymes and receptors. The trifluoromethyl group in 1,3-benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) contributes to enhanced metabolic stability and binding affinity, making it an attractive moiety for drug design. Studies have demonstrated that compounds containing this structural motif often exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts.

One of the most compelling aspects of 1,3-benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) is its versatility in chemical modifications. The presence of both amine and hydrocarbon substituents provides multiple sites for functionalization, allowing chemists to fine-tune the properties of the molecule. For instance, derivatization at the propyl positions can alter solubility, bioavailability, and interactions with biological targets. Similarly, modifications around the benzene ring can introduce additional electronic or steric effects that influence drug efficacy.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and fungicides. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals by improving their lipophilicity and resistance to degradation. Researchers are exploring derivatives of 1,3-benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) that exhibit potent activity against resistant plant pathogens while maintaining environmental safety.

From a synthetic chemistry perspective, 1,3-benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) serves as a building block for more complex heterocyclic compounds. The combination of amine and trifluoromethyl groups allows for diverse reactions such as nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are instrumental in constructing novel molecular architectures with potential therapeutic applications.

The development of new synthetic methodologies for 1,3-benzenediamine, N3,N3-dipropyl-4-(trifluoromethyl) has been a focus of recent research efforts. Efficient synthetic routes not only improve cost-effectiveness but also enable scalability for industrial applications. Advances in catalytic systems and green chemistry principles have led to more sustainable production methods that minimize waste and energy consumption.

In conclusion,1,3-benzenediamine-N,N-dipropyl-4-trifluoromethyl represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new synthetic strategies and pharmacological insights,1, this compound is poised to play a significant role in future drug discovery efforts.